![molecular formula C16H15FN4O2 B6454380 N-[(4-fluorophenyl)methyl]-3-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanamide CAS No. 2549017-43-6](/img/structure/B6454380.png)
N-[(4-fluorophenyl)methyl]-3-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanamide
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Description
This compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a pyrazolo[1,5-a]pyrazin-5-yl group, and a propanamide group . These groups are common in many pharmaceuticals and could potentially have various biological activities .
Synthesis Analysis
While the exact synthesis of this compound isn’t available, similar compounds are often synthesized through multi-step reactions involving the formation of the pyrazole ring, followed by various substitutions . The fluorophenyl group could potentially be introduced through a nucleophilic aromatic substitution reaction .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazolo[1,5-a]pyrazin-5-yl group suggests that the compound may have a bicyclic structure .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on its functional groups. The amide group could undergo hydrolysis under acidic or basic conditions, and the aromatic ring could potentially undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the fluorine atom could increase the compound’s stability and lipophilicity .Future Directions
Properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-3-(4-oxopyrazolo[1,5-a]pyrazin-5-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN4O2/c17-13-3-1-12(2-4-13)11-18-15(22)6-8-20-9-10-21-14(16(20)23)5-7-19-21/h1-5,7,9-10H,6,8,11H2,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZCKJQMTSDXKFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)CCN2C=CN3C(=CC=N3)C2=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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